Cas no 2138423-40-0 (2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid)

2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid is a heterocyclic compound featuring a thiazole ring fused with an oxolane (tetrahydrofuran) moiety, functionalized with a carboxylic acid group. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical synthesis. The ethyl substitution on the thiazole ring enhances lipophilicity, while the carboxylic acid group offers versatility for further derivatization or salt formation. Its well-defined molecular architecture makes it a valuable intermediate for designing biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further contribute to its utility in research and industrial applications.
2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid structure
2138423-40-0 structure
Product Name:2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid
CAS No:2138423-40-0
MF:C10H13NO3S
MW:227.280121564865
CID:5777520
PubChem ID:165836063
Update Time:2025-08-05

2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid
    • 2138423-40-0
    • EN300-1165803
    • 2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid
    • Inchi: 1S/C10H13NO3S/c1-2-7-6-11-8(15-7)10(9(12)13)4-3-5-14-10/h6H,2-5H2,1H3,(H,12,13)
    • InChI Key: ZWDQJIXGLNDNHM-UHFFFAOYSA-N
    • SMILES: S1C(CC)=CN=C1C1(C(=O)O)CCCO1

Computed Properties

  • Exact Mass: 227.06161445g/mol
  • Monoisotopic Mass: 227.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 87.7Ų

2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid Pricemore >>

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Additional information on 2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid

2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid (CAS No. 2138423-40-0): An Emerging Compound in Medicinal Chemistry

2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid (CAS No. 2138423-40-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its thiazole and oxolane moieties, has been the subject of extensive research in recent years, particularly for its role in modulating various biological processes.

The chemical structure of 2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid is noteworthy for its combination of a thiazole ring and an oxolane ring, which are both known for their biological activity. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common motif in many biologically active compounds. It is often associated with antimicrobial, antifungal, and anti-inflammatory properties. The oxolane ring, on the other hand, adds structural rigidity and can influence the compound's conformational flexibility and binding affinity to target proteins.

Recent studies have highlighted the potential of 2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid significantly reduced oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of these diseases. A study published in the Journal of Pharmacology and Experimental Therapeutics reported that 2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid significantly reduced paw edema and joint inflammation in a rat model of arthritis.

The pharmacokinetic properties of 2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral medication. Additionally, its low toxicity profile has been confirmed through various toxicity studies, which is crucial for ensuring patient safety during clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid in human subjects. Early results from Phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further assess its potential as a treatment for various diseases.

In conclusion, 2-(5-Ethyl-1,3-thiazol-2-yl)oxolane-2-carboxylic acid (CAS No. 2138423-40-0) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds promise for addressing unmet medical needs in areas such as neurodegenerative diseases and inflammatory conditions.

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